2-Cyclopentyl-1-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]ethanone

• IUPAC Name: 2-cyclopentyl-1-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H27N3O2/c1-14-10-19-18(20-11-14)23-13-16-7-4-8-21(12-16)17(22)9-15-5-2-3-6-15/h10-11,15-16H,2-9,12-13H2,1H3
• InChI Key: QRUIOVYKKWFYCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)C(=O)CC3CCCC3
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclopentyl group, a piperidinyl group, and a methylpyrimidinyl group. These groups are common in many pharmaceuticals and could suggest a potential use in that field.

Molecular Structure Analysis

The molecule contains a cyclopentyl ring, a piperidine ring, and a pyrimidine ring. The presence of these rings could significantly affect the compound’s chemical properties and reactivity.

Chemical Reactions Analysis

Again, without specific information, it’s hard to predict the exact reactions this compound might undergo. But based on its structure, it could potentially participate in a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors like polarity, molecular weight, and functional groups all play a role.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information, it’s hard to provide details.